Cas no 1213161-34-2 ((3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol
• CAS No: 1213161-34-2
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5744953
• PubChem ID: 55264210
• Update Time: 2025-06-13

(3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS006305963
• (3R)-3-AMINO-3-(6-FLUORO(3-PYRIDYL))PROPAN-1-OL
• 1213161-34-2
• EN300-1165037
• (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol
• 3-Pyridinepropanol, γ-amino-6-fluoro-, (γR)-

• Inchi： 1S/C8H11FN2O/c9-8-2-1-6(5-11-8)7(10)3-4-12/h1-2,5,7,12H,3-4,10H2/t7-/m1/s1
• InChI Key： SBVMSJYNKBOPDB-SSDOTTSWSA-N
• SMILES： FC1=CC=C(C=N1)[C@@H](CCO)N

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±37.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol

Introduction to (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol (CAS No. 1213161-34-2)

(3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1213161-34-2, this compound represents a fascinating intersection of bioorganic chemistry and medicinal science. Its unique structural features, characterized by a chiral center and a fluorinated pyridine moiety, make it a promising candidate for various therapeutic applications.

The compound's molecular structure consists of a propanol backbone substituted with an amino group at the third carbon position and a 6-fluoropyridine group at the same position. This arrangement not only imparts distinct chemical properties but also opens up possibilities for diverse biological interactions. The presence of the fluoropyridine moiety is particularly noteworthy, as fluorinated pyridines are widely recognized for their enhanced metabolic stability and improved binding affinity in drug design.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their potential to modulate enzyme activity and receptor binding. The (b)6-fluoropyridin-3-yl

group in (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol is strategically positioned to interact with biological targets, making it an attractive scaffold for developing novel pharmacological agents. Studies have demonstrated that fluorine atoms can influence the electronic properties of adjacent atoms, thereby enhancing the compound's pharmacokinetic profile.

The stereochemistry of (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol is another critical aspect that contributes to its uniqueness. The (R) configuration at the chiral center ensures specific interactions with biological targets, which is often crucial for achieving desired therapeutic effects. This stereochemical purity makes the compound a valuable asset in rational drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have suggested that (3R)-3-amino-3-(6-fluoropyridin-3-yl)propan-1-ol may exhibit inhibitory activity against several enzymes and receptors implicated in various diseases. These findings have prompted further investigation into its potential as a lead compound for drug development.

The pharmaceutical industry has shown particular interest in compounds that combine structural novelty with well-documented biological activity. (b)3-amino-3-(6-fluoropyridin-3-yloxy)propanoic acid

and its derivatives have been explored for their potential applications in treating neurological disorders, inflammatory conditions, and infectious diseases. The fluorine atom's ability to enhance binding interactions makes it an ideal candidate for developing drugs with improved efficacy and reduced side effects.

In conclusion, (3R)-3-amino-3-(6-fluoropyridin-3-yloxy)propanoic acid (CAS No. 1213161-34-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a strong contender for further development into therapeutic agents. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one are likely to play a pivotal role in addressing unmet medical needs.